Cas no 67468-54-6 (4-(2-methylbutan-2-yl)benzaldehyde)
67468-54-6 structure
Product Name:4-(2-methylbutan-2-yl)benzaldehyde
CAS No:67468-54-6
MF:C12H16O
MW:176.254843711853
MDL:MFCD00192382
CID:58586
PubChem ID:473780
Update Time:2025-04-18
4-(2-methylbutan-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-Pentylbenzaldehyde
- 4-tert-Amylbenzaldehyde
- 4-(2-methylbutan-2-yl)benzaldehyde
- Benzaldehyde, 4-(1,1-dimethylpropyl)-
- P-TERT,-AMYLBENZALDEHYDE
- 4-TERT-PENTYL-BENZALDEHYDE
- 4-(1,1-dimethylpropyl)benzaldehyde
- 67468-54-6
- AKOS014320887
- 4-(TERT-PENTYL)BENZALDEHYDE
- 4-(1,1-Dimethylpropyl)-benzaldehyde
- SCHEMBL846398
- CFMSVJPRGKKHRS-UHFFFAOYSA-N
- FT-0654671
- CS-W000559
- A835759
- MFCD00192382
- p-tert.amyl-benzaldehyde
- DTXSID20332976
- AS-30508
-
- MDL: MFCD00192382
- Inchi: 1S/C12H16O/c1-4-12(2,3)11-7-5-10(9-13)6-8-11/h5-9H,4H2,1-3H3
- InChI Key: CFMSVJPRGKKHRS-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=CC=1)C(C)(C)CC
Computed Properties
- Exact Mass: 176.12000
- Monoisotopic Mass: 176.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 0.956
- Boiling Point: 259 ºC
- Flash Point: 104 ºC
- PSA: 17.07000
- LogP: 3.18670
4-(2-methylbutan-2-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143344-250mg |
4-(tert-Pentyl)benzaldehyde |
67468-54-6 | 95% | 250mg |
498.13 USD | 2021-06-16 | |
| Alichem | A019143344-1g |
4-(tert-Pentyl)benzaldehyde |
67468-54-6 | 95% | 1g |
1,108.71 USD | 2021-06-16 | |
| Chemenu | CM191556-1g |
4-tert-Pentylbenzaldehyde |
67468-54-6 | 95% | 1g |
$388 | 2021-06-16 | |
| TRC | P279828-10mg |
4-(tert-Pentyl)benzaldehyde |
67468-54-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P279828-50mg |
4-(tert-Pentyl)benzaldehyde |
67468-54-6 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P279828-100mg |
4-(tert-Pentyl)benzaldehyde |
67468-54-6 | 100mg |
$ 115.00 | 2022-06-03 | ||
| Chemenu | CM191556-1g |
4-tert-Pentylbenzaldehyde |
67468-54-6 | 95% | 1g |
$388 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P923542-1g |
4-(tert-Pentyl)benzaldehyde |
67468-54-6 | 95% | 1g |
¥2,910.60 | 2022-01-11 | |
| abcr | AB449798-250 mg |
4-(tert-Pentyl)benzaldehyde; . |
67468-54-6 | 250MG |
€777.80 | 2023-07-18 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-09863-1g |
4-(TERT-PENTYL)BENZALDEHYDE |
67468-54-6 | 95% | 1g |
$777 | 2023-09-07 |
4-(2-methylbutan-2-yl)benzaldehyde Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
67468-54-6 (4-(2-methylbutan-2-yl)benzaldehyde) Related Products
- 28293-43-8(4-(butan-2-yl)benzaldehyde)
- 40452-71-9(BENZALDEHYDE, 4-CYCLOHEPTYL-)
- 875306-11-9(Benzaldehyde, 4-(1-methylcyclopropyl)-)
- 16982-01-7(Iso-cuparenal)
- 742698-38-0(Benzaldehyde, 4-(1-methylpentyl)-)
- 742698-43-7(Benzaldehyde, 4-(1,1-dimethylpentyl)-)
- 27798-94-3(Benzaldehyde, 4-(1-methylpropyl)-, (S)- (9CI))
- 52986-52-4(Benzaldehyde, 4-(2,2-dimethylpropyl)-)
- 67116-18-1(BENZALDEHYDE, 4-TRICYCLO[3.3.1.13,7]DEC-1-YL-)
- 875306-17-5(Benzaldehyde, 4-(1-ethylcyclopropyl)-)
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